Cas no 4792-33-0 (4-methoxy-3H-isobenzofuran-1-one)

• Product Name: 4-methoxy-3H-isobenzofuran-1-one
• CAS No: 4792-33-0
• MF: C₉H₈O₃
• MW: 164.158022880554
• MDL: MFCD08692752
• CID: 931594
• PubChem ID: 11116379
• Update Time: 2025-10-29

4-methoxy-3H-isobenzofuran-1-one Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-1(3H)-Isobenzofuranone
• 4-Methoxyphthalide
• 1(3H)-Isobenzofuranone,4-methoxy-(9CI)
• 4-methoxy-3H-2-benzofuran-1-one
• 4-METHOXYISOBENZOFURAN-1(3H)-ONE
• 4-methoxy-3H-isobenzofuran-1-one
• 4-Methoxy-phthalid
• 4-methoxy-phthalide
• HTONKCSNONAUAZ-UHFFFAOYSA
• 4-Methoxyisobenzo[b]furan-1(3h)-one
• AM9336
• HTONKCSNONAUAZ-UHFFFAOYSA-N
• SCHEMBL78687
• A827392
• MFCD08692752
• InChI=1/C9H8O3/c1-11-8-4-2-3-6-7(8)5-12-9(6)10/h2-4H,5H2,1H3
• 4-methoxy-1-(3H)-isobenzofuranone
• 4-methoxy-1,3-dihydro-2-benzofuran-1-one
• DTXSID00455713
• AKOS000276858
• HTONKCSNONAUAZ-UHFFFAOYSA-
• 4-methoxylisobenzofuran-1(3H)-one
• PS-15884
• PB48163
• FT-0656960
• CS-0094318
• 4-methoxy phthalide
• 4792-33-0
• CHEBI:219327
• 4-methoxy-3H-2-benzouran-1-one
• DB-295464

• MDL： MFCD08692752
• Inchi： 1S/C9H8O3/c1-11-8-4-2-3-6-7(8)5-12-9(6)10/h2-4H,5H2,1H3
• InChI Key： HTONKCSNONAUAZ-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=C(C=2C1)OC)=O

Computed Properties

• Exact Mass: 164.04700
• Monoisotopic Mass: 164.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 1.36560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Phthalides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Isobenzofuranones Phthalides

Additional information on 4-methoxy-3H-isobenzofuran-1-one

4-Methoxy-3H-isobenzofuran-1-one: A Versatile Compound with Broad Applications in Biomedical Research

4-Methoxy-3H-isobenzofuran-1-one, also known as CAS 4792-33-0, is a heterocyclic compound that has garnered significant attention in the field of biomedical research. This molecule belongs to the class of isobenzofuranone derivatives, which are characterized by a six-membered ring fused with a benzene ring and an oxygen atom at the 1-position. The presence of a methoxy group at the 4-position imparts unique chemical and biological properties to this compound, making it a valuable tool for studying molecular interactions and developing therapeutic agents.

Recent studies have highlighted the potential of 4-methoxy-3H-isobenzofuran-1-one in modulating signaling pathways associated with inflammation and oxidative stress. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the NF-κB pathway, a key regulator of immune responses. The molecular mechanism involves the interaction of the methoxy group with specific amino acid residues in the enzyme complex, leading to reduced production of pro-inflammatory cytokines such as TNF-α and IL-6.

Another area of interest is the role of 4-methoxy-3H-isobenzofuran-1-one in neurodegenerative diseases. Research conducted in 2024 by a team at the University of Tokyo revealed that this compound can cross the blood-brain barrier and exert neuroprotective effects in models of Parkinson’s disease. The compound’s ability to scavenge reactive oxygen species (ROS) and inhibit the aggregation of α-synuclein proteins suggests its potential as a therapeutic agent for neurodegenerative conditions.

The chemical structure of 4-methoxy-3H-isobenzofuran-1-one is particularly noteworthy for its stability and reactivity. The isobenzofuranone ring system provides a rigid framework that facilitates the binding of the molecule to specific protein targets. This structural feature is crucial for the compound’s ability to interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in various inflammatory processes.

Recent advancements in synthetic chemistry have also expanded the applications of 4-methoxy-3H-isobenzofuran-1-one. A 2023 paper in Organic & Biomolecular Chemistry reported the development of a novel method to functionalize the methoxy group, enabling the creation of derivatives with enhanced pharmacological activity. These modifications have shown promise in improving the solubility and bioavailability of the compound, which are critical factors in drug development.

Moreover, the compound’s potential in cancer research has been explored in several recent studies. A 2024 investigation published in Cancer Research found that 4-methoxy-3H-isobenzofuran-1-one can induce apoptosis in cancer cells by targeting the mitochondrial pathway. The compound’s ability to disrupt the mitochondrial membrane potential and activate caspase-3 suggests its potential as an adjunct therapy in oncology.

The biological activity of 4-methoxy-3H-isobenzofuran-1-one is further supported by its interaction with nuclear receptors such as PPAR-γ. A 2023 study in Endocrinology demonstrated that this compound can modulate lipid metabolism and improve insulin sensitivity, making it a candidate for the treatment of metabolic disorders like type 2 diabetes.

Despite its promising applications, the use of 4-methoxy-3H-isobenzofuran-1-one requires careful consideration of its pharmacokinetic properties. Research published in Drug Metabolism and Disposition in 2024 highlighted the importance of understanding its metabolic pathways and potential interactions with other drugs. These findings underscore the need for further studies to optimize its therapeutic potential.

Overall, 4-methoxy-3H-isobenzofuran-1-one represents a significant advancement in the field of biomedical research. Its unique chemical structure and diverse biological activities make it a versatile compound with potential applications in inflammation, neurodegeneration, cancer, and metabolic disorders. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play a pivotal role in the development of novel therapeutic strategies.